Cas no 859212-59-2 (Ethyl 3-iodo-4-methylbenzoate)

• Product Name: Ethyl 3-iodo-4-methylbenzoate
• CAS No: 859212-59-2
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• MDL: MFCD07780720
• CID: 718007
• Update Time: 2025-07-19

Ethyl 3-iodo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-methylbenzoate
• 3-iodo-4-methyl-Benzoic acid ethyl ester
• Benzoic acid,3-iodo-4-methyl-, ethyl ester

• MDL： MFCD07780720
• Inchi： 1S/C10H11IO2/c1-3-13-10(12)8-5-4-7(2)9(11)6-8/h4-6H,3H2,1-2H3
• InChI Key： KMIVUJKEQAPRIH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1C

Computed Properties

• Exact Mass: 289.98000
• Monoisotopic Mass: 289.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.592
• Boiling Point: 317.7°C at 760 mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.577
• PSA: 26.30000
• LogP: 2.77630

Ethyl 3-iodo-4-methylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature